Cas no 1354015-88-5 (N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide)

• Product Name: N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide
• CAS No: 1354015-88-5
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 2162835
• Update Time: 2025-10-29

N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide Chemical and Physical Properties

Names and Identifiers

• N-((s)-1-benzyl-pyrrolidin-3-yl)-2-chloro-acetamide
• (S)-N-(1-Benzylpyrrolidin-3-yl)-2-chloroacetamide
• AM96533
• N-((S)-1-benzylpyrrolidin-3-yl)-2-chloroacetamide
• N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide

• Inchi： 1S/C13H17ClN2O/c14-8-13(17)15-12-6-7-16(10-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,17)/t12-/m0/s1
• InChI Key： HPBWRCHTSALJTF-LBPRGKRZSA-N
• SMILES： ClCC(N[C@@H]1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Topological Polar Surface Area: 32.299

Additional information on N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide

N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide (CAS No. 1354015-88-5): An Overview

N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide (CAS No. 1354015-88-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1354015-88-5, is a derivative of pyrrolidine and features a benzyl group and a chloroacetamide moiety. The unique structural characteristics of this compound make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide consists of a pyrrolidine ring with an S-configured chiral center, a benzyl substituent, and a chloroacetamide group. These structural elements contribute to its potential pharmacological properties, including its ability to interact with specific biological targets. Recent studies have highlighted the importance of chiral centers and functional groups in modulating the activity and selectivity of small molecules, making this compound an interesting subject for further investigation.

In the context of medicinal chemistry, N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide has been explored for its potential as a lead compound in drug discovery. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to modulate GPCR activity could have significant implications for the treatment of neurological disorders, cardiovascular diseases, and other conditions.

Recent research has also focused on the pharmacokinetic properties of N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. For instance, its oral bioavailability and plasma stability have been evaluated in preclinical models, demonstrating promising results that warrant further investigation in clinical settings.

The safety profile of N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide is another critical aspect that has been extensively studied. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety evaluations are necessary to ensure its safe use in humans.

In addition to its potential therapeutic applications, N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide has also been investigated for its utility as a research tool. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying cellular processes and signaling mechanisms. For example, it has been used to probe the role of certain receptors in cellular responses to external stimuli, providing insights into the underlying molecular mechanisms.

The synthesis of N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide involves several well-established chemical reactions. One common approach involves the reaction of (S)-1-benzylpyrrolidine with chloroacetyl chloride in the presence of a base such as triethylamine. This method yields high purity and yield products, making it suitable for large-scale production. The synthetic route can be optimized to enhance efficiency and reduce costs, which is crucial for commercial applications.

The future prospects for N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide are promising. Ongoing research continues to explore its potential as a therapeutic agent and research tool. Clinical trials are expected to provide more definitive data on its efficacy and safety in human subjects. Additionally, efforts are being made to develop analogs and derivatives that may exhibit enhanced properties or broader therapeutic applications.

In conclusion, N-((S)-1-Benzyl-pyrrolidin-3-yl)-2-chloro-acetamide (CAS No. 1354015-88-5) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of biological processes and developing new therapeutic strategies.